Cas no 2229154-22-5 (1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid
• CAS No: 2229154-22-5
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 6179441
• PubChem ID: 165666792
• Update Time: 2025-06-12

1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid
• 1-(2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid
• 2229154-22-5
• EN300-1894524

• Inchi： 1S/C16H27NO4/c1-15(2,3)21-14(20)17-10-4-5-12(11-17)6-7-16(8-9-16)13(18)19/h12H,4-11H2,1-3H3,(H,18,19)
• InChI Key： HTSYWOXPIRXEKU-UHFFFAOYSA-N
• SMILES： OC(C1(CCC2CN(C(=O)OC(C)(C)C)CCC2)CC1)=O

Computed Properties

• Exact Mass: 297.19400834g/mol
• Monoisotopic Mass: 297.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2-{1-(tert-butoxycarbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid (CAS No: 2229154-22-5)

1-(2-{1-(tert-butoxycarbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2229154-22-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its cyclopropane ring and piperidine moiety, which are known for their unique structural and pharmacological properties. The presence of a tert-butoxycarbonyl (Boc) group further enhances its utility in synthetic chemistry, particularly in the protection of amine functionalities during multi-step synthesis.

The cyclopropane ring in this molecule is a key structural feature that contributes to its interesting chemical behavior. Cyclopropanes are known for their high ring strain, which makes them highly reactive in various chemical transformations. This reactivity can be harnessed to develop novel synthetic pathways and to explore new pharmacophores that may have therapeutic applications. The piperidine moiety, on the other hand, is a common pharmacological scaffold that is found in numerous drugs due to its ability to enhance bioavailability and interact with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate both cyclopropane and piperidine moieties. These compounds are being explored for their potential applications in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders. The Boc group in this compound serves as a protecting group for the amine functionality, which is crucial for maintaining the integrity of the molecule during synthetic transformations. Once the Boc group is removed, the free amine can be used for further functionalization or for the preparation of derivatives.

The synthesis of 1-(2-{1-(tert-butoxycarbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid involves a series of well-defined chemical steps that showcase the expertise of modern synthetic organic chemistry. The process typically begins with the preparation of a protected piperidine derivative, followed by the introduction of an ethyl chain that terminates with a cyclopropane carboxylic acid moiety. The use of palladium-catalyzed cross-coupling reactions is often employed to construct the complex framework of this molecule.

The significance of this compound in pharmaceutical research cannot be overstated. Its unique structural features make it a valuable building block for the development of new drugs. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are important in the treatment of cancer. Additionally, the cyclopropane ring has been shown to enhance the solubility and bioavailability of drug candidates, making it an attractive feature for medicinal chemists.

Recent studies have also highlighted the importance of this compound in drug discovery efforts. Researchers have utilized computational methods to predict the binding affinity of this molecule to various biological targets. These studies have revealed that derivatives of 1-(2-{1-(tert-butoxycarbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid may have potential as inhibitors of enzymes involved in metabolic pathways relevant to inflammation and pain management. This has opened up new avenues for therapeutic intervention.

The role of protecting groups in synthetic chemistry cannot be overlooked when discussing this compound. The Boc group not only protects the amine functionality but also provides a handle for further chemical manipulation. This allows chemists to selectively modify different parts of the molecule while maintaining stability and reactivity where needed. Such flexibility is crucial in drug development, where multiple rounds of synthesis are often required to achieve the desired final product.

The future prospects for 1-(2-{1-(tert-butoxycarbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid are promising. As more research is conducted into its properties and potential applications, it is likely that new derivatives will be developed with enhanced pharmacological activity. Additionally, advances in synthetic methodologies may lead to more efficient and scalable routes for its production, making it more accessible for industrial applications.

In conclusion, 1-(2-{1-(tert-butoxycarbonylpiperidin-3-yl}ethyl)cyclopropane-1-carboxylic acid (CAS No: 2229154-22-5) is a versatile and significant compound in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is expected to play an increasingly important role in the development of novel therapeutics.